Cas no 923255-70-3 (4-Fluoro-2-isocyanatobenzonitrile)

• Product Name: 4-Fluoro-2-isocyanatobenzonitrile
• CAS No: 923255-70-3
• MF: C₈H₃FN₂O
• MW: 162.120624780655
• MDL: MFCD08691396
• CID: 5054487
• Update Time: 2025-05-20

4-Fluoro-2-isocyanatobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-isocyanatobenzonitrile
• NE55449
• 4-fluoro-2-isocyanatobenzonitrile, AldrichCPR
• 4-Fluoro-2-isocyanatobenzonitrile

• MDL： MFCD08691396
• Inchi： 1S/C8H3FN2O/c9-7-2-1-6(4-10)8(3-7)11-5-12/h1-3H
• InChI Key： JIMLHNPSLMYHPN-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(C=1)N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 2.5
• Topological Polar Surface Area: 53.2

Additional information on 4-Fluoro-2-isocyanatobenzonitrile

Introduction to 4-Fluoro-2-isocyanatobenzonitrile (CAS No. 923255-70-3)

4-Fluoro-2-isocyanatobenzonitrile, with the chemical formula C₇H₃FNO₂, is a significant compound in the field of pharmaceutical and agrochemical research. This review provides an in-depth exploration of its properties, applications, and recent advancements in its utilization within the scientific community.

The compound is characterized by the presence of a fluoro substituent and an isocyanate functional group, which makes it a versatile intermediate in organic synthesis. The CAS number 923255-70-3 uniquely identifies this molecule, ensuring precise referencing in scientific literature and industrial processes.

In recent years, the demand for fluorinated compounds has surged due to their enhanced biological activity and metabolic stability. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic profiles, making such compounds highly valuable in drug development. 4-Fluoro-2-isocyanatobenzonitrile exemplifies this trend, as its structure allows for further functionalization into more complex molecules.

The isocyanate group in 4-Fluoro-2-isocyanatobenzonitrile is particularly noteworthy for its reactivity. Isocyanates are known for their ability to undergo various chemical reactions, including condensation with amines to form ureas and with alcohols to produce carbamates. These reactions are fundamental in the synthesis of polymers, adhesives, and pharmaceuticals. The presence of the fluoro substituent modifies these reactions, often leading to more stable and selective outcomes.

Recent studies have highlighted the utility of 4-Fluoro-2-isocyanatobenzonitrile in the development of novel therapeutic agents. For instance, researchers have explored its potential as a precursor in the synthesis of fluorinated heterocycles, which are increasingly recognized for their role in medicinal chemistry. These heterocycles exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The compound's reactivity also makes it a valuable tool in materials science. The ability to incorporate fluorine atoms into polymer backbones can lead to materials with improved thermal stability and chemical resistance. This has implications for applications ranging from electronics to medical devices, where such properties are critical.

In pharmaceutical research, 4-Fluoro-2-isocyanatobenzonitrile has been utilized in the synthesis of kinase inhibitors, which are essential in targeted cancer therapies. The fluorine atom's ability to enhance binding affinity and metabolic stability makes it an attractive feature in drug design. Furthermore, the compound's versatility allows for modifications that can optimize pharmacokinetic parameters, such as bioavailability and half-life.

The agrochemical sector has also benefited from the use of 4-Fluoro-2-isocyanatobenzonitrile. Fluorinated compounds often exhibit enhanced pesticidal activity due to their improved lipophilicity and resistance to degradation. This has led to the development of more effective and environmentally sustainable agricultural practices.

Synthetic methodologies for 4-Fluoro-2-isocyanatobenzonitrile have seen significant advancements recently. Researchers have developed more efficient and scalable routes to produce this compound, reducing costs and improving yields. These advancements are crucial for ensuring a steady supply of the material for industrial applications.

The safety profile of 4-Fluoro-2-isocyanatobenzonitrile is another important consideration. While isocyanates can be reactive and require careful handling, proper protocols can mitigate risks associated with their use. Recent studies have focused on developing safer synthetic routes and handling procedures, ensuring that researchers can utilize this compound effectively without compromising safety.

In conclusion, 4-Fluoro-2-isocyanatobenzonitrile (CAS No. 923255-70-3) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications and synthetic methods, this compound is poised to play an increasingly important role in scientific innovation.